Cas no 83846-71-3 (4-Pentenoic acid,2-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(trifluoromethyl)-, methyl ester)

• Product name: 4-Pentenoic acid,2-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(trifluoromethyl)-, methyl ester
• CAS No: 83846-71-3
• MF: C₁₀H₈O₂F₁₀
• MW: 350.15332
• CID: 722895
• PubChem ID: 3019400

4-Pentenoic acid,2-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid,2-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(trifluoromethyl)-, methyl ester
• methyl 2-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(trifluoromethyl)pent-4-enoate
• methyl 2-(heptafluoropropyl)-2-(trifluoromethyl)pent-4-en-1-oate
• 83846-71-3
• Methyl 2-(heptafluoropropyl)-2-(trifluoromethyl)pent-4-en-1-
• NS00019258
• EINECS 281-049-7
• DTXSID10881286

• Inchi： InChI=1S/C10H8F10O2/c1-3-4-6(5(21)22-2,9(15,16)17)7(11,12)8(13,14)10(18,19)20/h3H,1,4H2,2H3
• InChI Key： CZHAQBXHTVRAAA-UHFFFAOYSA-N
• SMILES： COC(=O)C(CC=C)(C(C(C(F)(F)F)(F)F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 350.03646111g/mol
• Monoisotopic Mass: 350.03646111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų